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Compound of Interest

Compound Name: Citric acid-d4

Cat. No.: B023150

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopic enrichment and chemical
purity of Citric acid-d4 (Deuterated Citric Acid). It is intended to be a comprehensive resource
for researchers, scientists, and drug development professionals who utilize this stable isotope-
labeled compound in their work. This guide covers the technical specifications, analytical
methodologies for quality control, and its application as an internal standard in quantitative
analysis.

Introduction

Citric acid-d4 is a deuterated analog of citric acid, a key intermediate in the Krebs cycle (or
Citric Acid Cycle). In this labeled compound, four hydrogen atoms on the methylene groups are
replaced with deuterium atoms. This isotopic substitution results in a mass shift of +4 Da
compared to the unlabeled citric acid.[1] Due to its chemical similarity to the endogenous
analyte and its distinct mass, Citric acid-d4 is an ideal internal standard for quantitative
analyses by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[2]
[3] Its primary applications are in metabolomics, clinical mass spectrometry, and metabolic
research, where it is used to ensure the accuracy and precision of analytical measurements.[4]

[5]

Technical Specifications

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b023150?utm_src=pdf-interest
https://www.benchchem.com/product/b023150?utm_src=pdf-body
https://www.benchchem.com/product/b023150?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a
https://www.benchchem.com/product/b023150?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a/unauth
http://www.ccspublishing.org.cn/article/doi/10.19756/j.issn.0253-3820.201620?pageType=en
https://bio-protocol.org/exchange/minidetail?type=30&id=364910
https://pubmed.ncbi.nlm.nih.gov/34156734/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The quality of Citric acid-d4 is defined by its isotopic enrichment and chemical purity. These
parameters are critical for its effective use as an internal standard.

Quantitative Data Summary

The following table summarizes the typical specifications for commercially available Citric
acid-d4.

Parameter Specification Source(s)
Chemical Formula HOC(COOH)(CD2COOH)2

Labeled CAS Number 147664-83-3

Unlabeled CAS Number 77-92-9

Molecular Weight 196.15 g/mol

Isotopic Enrichment >98 atom % D

Chemical Purity >98%

Appearance White to off-white solid

Melting Point 153-159 °C

Experimental Protocols

The determination of isotopic enrichment and chemical purity of Citric acid-d4 requires robust
analytical methodologies. The following sections detail the common experimental protocols for
these analyses.

Determination of Isotopic Enrichment by Mass
Spectrometry

High-resolution mass spectrometry (HRMS) is a powerful technique for determining the isotopic
enrichment of deuterated compounds.

Methodology:
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e Sample Preparation:

o Prepare a stock solution of Citric acid-d4 in a suitable solvent (e.g., methanol or water) at
a concentration of approximately 1 mg/mL.

o Prepare a working solution by diluting the stock solution to a final concentration of 1 pg/mL
in the mobile phase.

e Instrumentation (LC-HRMS):

o Liquid Chromatography (LC):

Column: A suitable reversed-phase column (e.g., C18).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%
formic acid (B).

Flow Rate: 0.3 mL/min.

Injection Volume: 5 pL.

o Mass Spectrometry (MS):
» |onization Mode: Electrospray lonization (ESI) in negative mode.
» Scan Mode: Full scan from m/z 100-250.
» Resolution: = 70,000.

e Data Analysis:

[¢]

Acquire the full scan mass spectrum of the Citric acid-d4 sample.

[e]

Extract the ion chromatograms for the unlabeled citric acid (m/z 191.0199) and the
deuterated citric acid (m/z 195.0451).

[e]

Integrate the peak areas of the isotopic cluster.

o

Calculate the isotopic enrichment using the following formula:
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» |sotopic Enrichment (%) = (Sum of intensities of deuterated ions) / (Sum of intensities of
all isotopic ions) * 100

Determination of Chemical Purity by High-Performance
Liquid Chromatography (HPLC)

HPLC with UV detection is a standard method for assessing the chemical purity of organic
acids like citric acid.

Methodology:
o Sample and Standard Preparation:

o Standard Solutions: Prepare a series of standard solutions of certified reference material
of citric acid in high-purity water at concentrations ranging from 10 to 200 pg/mL.

o Sample Solution: Prepare a solution of Citric acid-d4 in high-purity water at a known
concentration within the calibration range.

e Instrumentation (HPLC-UV):
o Column: A C18 column is commonly used.
o Mobile Phase: An isocratic mobile phase of 0.1% phosphoric acid in water is suitable.
o Flow Rate: 0.5 mL/min.
o Column Temperature: 35 °C.
o Detection: UV detection at 210 nm.
o Injection Volume: 10 pL.
o Data Analysis:

o Generate a calibration curve by plotting the peak area of the citric acid standards against
their known concentrations.
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o Inject the Citric acid-d4 sample and determine its peak area.
o Calculate the concentration of citric acid in the sample using the calibration curve.

o The chemical purity is expressed as the percentage of the measured concentration
relative to the expected concentration.

Application in Quantitative Analysis

Citric acid-d4 is predominantly used as a stable isotope-labeled internal standard (SIL-1S) in
guantitative analytical methods. The use of a SIL-IS is considered the gold standard in
guantitative mass spectrometry as it compensates for variability in sample preparation and
instrument response.

Workflow for Quantitative Analysis using Citric acid-d4
as an Internal Standard

The following diagram illustrates a typical workflow for the quantification of citric acid in a
biological sample using Citric acid-d4 as an internal standard.
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Caption: Workflow for quantitative analysis using a stable isotope-labeled internal standard.
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Logical Relationship for Quality Assessment

The final assessment of the quality of Citric acid-d4 relies on the successful outcome of both
isotopic enrichment and chemical purity analyses.

Citric acid-d4 Batch

Chemical Purity Analysis Isotopic Enrichment Analysis
(e.g., HPLC-UV) (e.g., LC-HRMS)

Quality Assessment

Purity > 98% AND\ Purity < 98% OR
Enrichment > 98% nrichment < 98%

Batch Passes QC Batch Fails QC

Click to download full resolution via product page

Caption: Logical workflow for the quality control assessment of Citric acid-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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